Cas no 1806620-76-7 (Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate)

Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate is a specialized benzoate ester derivative featuring a 3-chloro-2-oxopropyl substituent at the 2-position and a difluoromethoxy group at the 4-position of the aromatic ring. This compound is of interest in synthetic organic chemistry due to its multifunctional reactivity, enabling its use as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the chloro-ketone moiety offers versatility for further derivatization. Its well-defined structure and purity make it suitable for research and development applications requiring precise molecular modifications.

Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate structure

1806620-76-7 structure

Product Name:Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate

CAS No:1806620-76-7

MF:C₁₃H₁₃ClF₂O₄

MW:306.689730405808

CID:4955387

Update Time:2025-10-30

Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate
- Inchi： 1S/C13H13ClF2O4/c1-2-19-12(18)11-4-3-10(20-13(15)16)6-8(11)5-9(17)7-14/h3-4,6,13H,2,5,7H2,1H3
- InChI Key： LAGWQXPXEXKCFO-UHFFFAOYSA-N
- SMILES： ClCC(CC1C=C(C=CC=1C(=O)OCC)OC(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 338
XLogP3: 3.3
Topological Polar Surface Area: 52.6

Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007924-250mg	Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate	1806620-76-7	97%	250mg	504.00 USD	2021-06-21
Alichem	A015007924-500mg	Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate	1806620-76-7	97%	500mg	815.00 USD	2021-06-21
Alichem	A015007924-1g	Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate	1806620-76-7	97%	1g	1,504.90 USD	2021-06-21

Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate Related Literature

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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate

Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate: A Comprehensive Overview

Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate, with the CAS number 1806620-76-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and material synthesis. This compound is characterized by its unique structural features, which include a benzoate ester group, a difluoromethoxy substituent, and a chlorinated ketone moiety. These structural elements contribute to its diverse functional properties and potential applications.

The molecular structure of Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate is intriguing. The benzoate ester group provides a platform for various chemical reactions, while the difluoromethoxy group introduces electronic and steric effects that can influence the compound's reactivity. The presence of the chlorinated ketone moiety further enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a precursor in the development of novel agrochemicals and pharmaceutical agents.

One of the most notable aspects of this compound is its role in pesticide development. Researchers have explored its ability to act as a selective herbicide, targeting specific plant species without adversely affecting others. This property is particularly valuable in modern agriculture, where there is a growing demand for eco-friendly and efficient pest control solutions. Additionally, Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate has shown promise in the synthesis of advanced materials, such as high-performance polymers and nanocomposites.

In terms of synthesis, Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly production processes. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

The compound's physical properties are also worth mentioning. It exhibits a high degree of stability under standard conditions, making it suitable for long-term storage and transportation. Its solubility characteristics are another key feature; it dissolves readily in organic solvents but is poorly soluble in water, which is advantageous for certain industrial applications.

From an environmental perspective, Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate has been subjected to rigorous testing to assess its biodegradability and ecological impact. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This aligns with global efforts to develop sustainable chemical products that are both effective and environmentally benign.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate (CAS No: 1806620-76-7) stands out as a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation chemical products. As research continues to uncover new potentials for this compound, its role in shaping future technologies will undoubtedly grow.